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Compound of Interest

NT-methyl-D-histidine
Compound Name:

dihydrochloride
CAS No.: 2137082-08-5
Cat. No.: B2383450

Get Quote

Executive Summary

This guide provides a technical analysis of

-methyl-L-histidine (commonly referred to as 3-methyl-L-histidine) and its stereocisomer
-methyl-D-histidine dihydrochloride.

While the L-isomer is a critical physiological biomarker for myofibrillar protein degradation
(muscle wasting), the D-isomer serves primarily as a stable chemical tool—used as a negative
control in transport studies, a chiral standard for enantiomeric purity, or a metabolically stable
scaffold in peptidomimetic drug design.

Key Distinction:

o L-Isomer: Biologically active (catabolic byproduct), transported via specific amino acid
transporters (system L, system N), and excreted renally.
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» D-Isomer: Biologically inert in mammalian metabolic pathways, resistant to aminoacyl-tRNA
synthetases, and utilized to probe stereoselectivity.

Chemical & Physical Characterization[1][2][3]

Understanding the structural nuance is prerequisite to experimental design. The "NT"
designation refers to the

(tau) nitrogen of the imidazole ring, which corresponds to position 3 in IUPAC nomenclature (3-
methylhistidine).

Structural Comparison

Feature -Methyl-L-Histidine -Methyl-D-Histidine (2HCI)
86783-47-7 (Free base
CAS Number 368-16-1 _
generic)
] ) ] ) D-Enantiomer (R-
Stereochemistry L-Enantiomer (S-configuration) ] )
configuration)
Salt Form Typically Zwitterion or HCI Dihydrochloride (2HCI)
N Water: >100 mg/mL (Due to
Solubility Water: ~50 mg/mL
2HCI)
-COOH: 1.8, Imidazole: 6.0, Similar, but 2HCI form is highly
pKa Values e .
acidic in solution
-NH3: 9.2
Hygroscopic; requires
Stability Stable at -20°C yo P a

desiccation

Expert Insight: The dihydrochloride salt form of the D-isomer is manufactured to enhance
agueous solubility and shelf-life stability. In physiological buffers (pH 7.4), the HCI dissociates,
and the molecule behaves as the free D-amino acid. You must account for the counter-ion
mass (2 x 36.46 g/mol ) when calculating molar concentrations.

Biological Mechanisms & Metabolic Fate[4]
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The utility of these molecules diverges sharply in vivo.

The L-Isomer: The Muscle Catabolism Marker

ngcontent-ng-c1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-inserted">

-methyl-L-histidine is formed post-translationally. Methyl groups are added to histidine residues
in actin and myosin peptide chains by S-adenosylmethionine-dependent methyltransferases.

e Release: When muscle protein is degraded, 3-Me-L-His is released.

o Fate: Unlike non-methylated histidine, it cannot be re-acylated by aminoacyl-tRNA
synthetases. It is not recycled into new protein.

o Excretion: It is quantitatively excreted in urine, making it a robust index of muscle
breakdown.[1]

The D-Isomer: The Stereochemical Probe

Mammalian enzymes (e.g., Histidine decarboxylase, Histidase) are highly stereospecific for L-
iIsomers.[2]

e Metabolic Stability: The D-isomer resists degradation by endogenous L-amino acid oxidases.

o Transport Selectivity: It is used to validate the stereospecificity of transporters (e.qg.,
LAT1/SLC7AD). If a transporter accepts the L-form but excludes the D-form, it confirms
specific carrier-mediated transport rather than passive diffusion.

Pathway Visualization (DOT Diagram)
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Figure 1: Metabolic divergence of L- vs. D-isomers. Note the L-isomer's inability to recycle,
validating it as a breakdown marker.

Experimental Protocols
Protocol: Chiral Separation via LC-MS/MS

Distinguishing the D-isomer from the L-isomer requires chiral resolution, as they share identical
mass-to-charge (m/z) ratios. Standard reverse-phase columns will not separate them.

Objective: Quantify D-isomer contamination in L-isomer standards or analyze stereoselective
transport.

Methodology: Marfey’s Reagent Derivatization This method converts enantiomers into
diastereomers, which can be separated on a standard C18 column.

Reagents:

o FDAA (Marfey’s Reagent): 1-fluoro-2-4-dinitrophenyl-5-L-alanine amide.
o Buffer: 1M NaHCO3.

o Stop Solution: 1M HCI.

Step-by-Step Workflow:
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o Sample Prep: Mix 50 pL of sample (1-10 mM amine) with 100 pL of 1M NaHCO3.
o Derivatization: Add 50 pL of 1% FDAA in acetone.
 Incubation: Heat at 40°C for 60 minutes. (The L-FDAA reacts with the amine group).
e Quenching: Add 20 pL of 1M HCI to stop the reaction and neutralize.
« Dilution: Dilute with mobile phase (e.g., 50% Acetonitrile) for LC-MS injection.
e LC-MS Analysis:
o Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm).
o Mobile Phase A: Water + 0.1% Formic Acid.[3]
o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
o Gradient: 10% B to 60% B over 10 minutes.

o Result: The L-L diastereomer (L-analyte + L-Marfey) elutes before the D-L diastereomer
(D-analyte + L-Marfey) due to hydrophobicity differences.

Protocol: Transport Specificity Assay (Uptake Study)

Objective: Determine if a transporter (e.g., LAT1) is stereospecific using D-isomer as a negative
control.

e Cell Culture: Seed HEK293 cells overexpressing the transporter of interest.
o Buffer Prep: Prepare Krebs-Ringer buffer (pH 7.4).
» Substrate Addition:
o Group A: 10 pM [3H]-
-Methyl-L-Histidine.

o Group B: 10 uM [3H]-
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-Methyl-D-Histidine (or unlabeled D-form if using LC-MS detection).

e Incubation: Incubate for 1-5 minutes (initial rate).

e Termination: Wash cells 3x with ice-cold PBS to stop transport.

e Lysis & Counting: Lyse cells (0.1M NaOH) and measure intracellular concentration via

Scintillation Counting or LC-MS.

o Calculation: Net Transport = (Total Uptake) - (Diffusion/Non-specific binding).

Comparative Data Summary

The following table summarizes the functional differences critical for assay development.

Parameter

-Methyl-L-Histidine

-Methyl-D-Histidine

Experimental
Implication

Primary Application

Muscle Catabolism

Chiral Standard /

Use L for biology; D

Biomarker Negative Control for QC/Validation.
i D-form validates
Transporter Affinity High ( o ] )
Low / Negligible "active" vs "passive"”
(LAT1) 20-50 M)

transport.

Metabolic Stability

Excreted unchanged

High (Non-

metabolizable)

D-form is stable in

long-term incubations.

LC-MS Retention
(C18)

~1.2 min (Polar)

~1.2 min (Co-elutes)

Must use chiral
derivatization to

distinguish.

tRNA Loading

0% (Rejected)

0% (Rejected)

Neither is
incorporated into new

proteins.[4]

Analytical Workflow Diagram
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Figure 2: Decision tree for analytical method selection based on isomer specificity
requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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